Cas no 776296-12-9 (5-Bromo-3-methoxyquinoline)
5-Bromo-3-methoxyquinoline structure
Product Name:5-Bromo-3-methoxyquinoline
CAS No:776296-12-9
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD16038652
CID:1088733
PubChem ID:58227851
Update Time:2025-04-20
5-Bromo-3-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-methoxyquinoline
- 5-Bromo-3-methyoxy-quinoline
- ZB1164
- DTXSID70728966
- SCHEMBL425260
- BGB29612
- CS-0319432
- WS-02538
- FT-0727274
- SY248854
- 5-Bromo-3-methoxy-quinoline
- 776296-12-9
- MFCD16038652
- YNVIAXULFXXTLV-UHFFFAOYSA-N
- SB68708
-
- MDL： MFCD16038652
- Inchi： 1S/C10H8BrNO/c1-13-7-5-8-9(11)3-2-4-10(8)12-6-7/h2-6H,1H3
- InChI Key： YNVIAXULFXXTLV-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C1=CC(=CN=2)OC
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
5-Bromo-3-methoxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126039-5g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 5g |
$1104 | 2021-08-05 | |
| Chemenu | CM126039-10g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 10g |
$1656 | 2021-08-05 | |
| Alichem | A189006117-1g |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 95% | 1g |
$209.09 | 2023-09-01 | |
| TRC | B800635-10mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B800635-50mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B800635-100mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 100mg |
$ 135.00 | 2022-06-01 | ||
| abcr | AB332873-1 g |
5-Bromo-3-methoxyquinoline, 96%; . |
776296-12-9 | 96% | 1g |
€227.00 | 2023-04-26 | |
| abcr | AB332873-5 g |
5-Bromo-3-methoxyquinoline, 96%; . |
776296-12-9 | 96% | 5g |
€961.00 | 2023-04-26 | |
| Chemenu | CM126039-250mg |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM126039-1g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 1g |
$*** | 2023-05-29 |
5-Bromo-3-methoxyquinoline Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
776296-12-9 (5-Bromo-3-methoxyquinoline) Related Products
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